Metizolam
Overview
Description
Metizolam is a benzodiazepine derivative and a novel anxiolytic drug developed by the Japanese pharmaceutical company Meiji Seika Pharma. It is a thienodiazepine, a type of benzodiazepine that has a thiophene ring instead of the 1,4-diazepine ring found in other benzodiazepines. This compound is a potent anxiolytic and sedative drug, and has been used in clinical trials for the treatment of anxiety, panic disorder, and post-traumatic stress disorder.
Scientific Research Applications
Metizolam's Detection and Metabolism Analysis
This compound in Urine Analysis : A study conducted in 2017 explored the detection of this compound in urine and its metabolism. The research involved orally administering this compound to a 54-year-old man and analyzing urine samples over six days using ultra-performance liquid chromatography-electrospray ionization-tandem mass spectrometry. The study identified three mono-hydroxylated metabolites of this compound and found that this compound was detectable in hydrolyzed urine for up to 46 hours, with concentrations always lower than 11 ng/mL. This research highlights the importance of advanced analytical techniques in the detection of designer benzodiazepines like this compound in biological fluids (Kintz et al., 2017).
Characterization in Biological Specimens : Another 2017 study characterized this compound in various biological specimens such as saliva, sweat, exhaled breath, beard hair, and head hair. The study involved the administration of this compound to a healthy man and subsequent collection of different biological samples. This research demonstrated this compound’s detectability in several alternative matrices, underscoring the potential forensic implications of this compound abuse (Kintz et al., 2017).
This compound's Role in Pharmacology and Toxicology
Phase I Microsomal Metabolism : A 2016 study investigated the in vitro phase I microsomal metabolism of designer benzodiazepines, including this compound. The research confirmed the structural formula of this compound and identified its main in vitro phase I metabolites. This study is significant for understanding the metabolic pathways and potential pharmacological effects of designer benzodiazepines like this compound (Moosmann et al., 2016).
Glucuronidation by Human UDP-Glucuronyltransferases : Research in 2018 focused on the glucuronidation of designer benzodiazepines by human UDP-glucuronyltransferases, including this compound. This study provides insight into the enzymes responsible for the conjugation of this compound and its importance in clinical and forensic toxicology cases (Bergstrand et al., 2018).
properties
IUPAC Name |
7-(2-chlorophenyl)-4-ethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN4S/c1-2-10-7-12-15(11-5-3-4-6-13(11)17)18-8-14-20-19-9-21(14)16(12)22-10/h3-7,9H,2,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQSSWDKQLVBUQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(S1)N3C=NN=C3CN=C2C4=CC=CC=C4Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101032847 |
Source
|
| Record name | Metizolam | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101032847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40054-68-0 |
Source
|
| Record name | 4-(2-Chlorophenyl)-2-ethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40054-68-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2-Chlorophenyl)-2-ethyl-6H-thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040054680 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Metizolam | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101032847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(2-CHLOROPHENYL)-2-ETHYL-6H-THIENO(3,2-F)(1,2,4)TRIAZOLO(4,3-A)(1,4)DIAZEPINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K1C6XI9LLX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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